Cas no 1805352-04-8 (Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate)

• Product Name: Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate
• CAS No: 1805352-04-8
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4855378
• Update Time: 2025-08-05

Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-4-5(12)3-13-7(8(10)11)6(4)9(14)15-2/h3,8H,12H2,1-2H3
• InChI Key： LXNDVMQVHSSTFA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C)C(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1805352-04-8) is a highly specialized organic compound with significant applications in the fields of agrochemicals and pharmaceuticals. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 5, a difluoromethyl group at position 2, and a methyl group at position 4. The carboxylate group at position 3 is esterified with a methyl group, adding to its chemical complexity and functional versatility.

Recent studies have highlighted the potential of Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate as a promising candidate in the development of novel herbicides. Researchers have demonstrated that this compound exhibits remarkable selectivity towards certain weed species while showing minimal phytotoxicity to crops. This property makes it an attractive option for sustainable agricultural practices, where minimizing environmental impact is a critical concern. The difluoromethyl group plays a pivotal role in enhancing the compound's stability and bioavailability, ensuring prolonged efficacy in field conditions.

In addition to its agricultural applications, Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate has shown potential in the pharmaceutical industry as a precursor for drug development. Its unique structural features allow for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For instance, the amino group at position 5 can be modified to introduce bioisosteric replacements or to facilitate conjugation with other therapeutic agents. Such modifications could potentially lead to the development of novel anti-inflammatory or anti-cancer agents.

The synthesis of Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the required functional groups. The use of advanced catalysts and reaction conditions ensures high yields and excellent purity of the final product. Recent advancements in green chemistry have also enabled the development of more environmentally friendly synthesis routes for this compound.

From an analytical standpoint, Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided valuable insights into its molecular structure, confirming the presence of all substituents as well as their relative positions on the pyridine ring. Such detailed characterization is essential for ensuring the quality and consistency of the compound in both research and industrial settings.

In conclusion, Methyl 5-amino-2-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1805352-04-8) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in its synthesis and characterization, positions it as a valuable asset in both agrochemical and pharmaceutical research. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in addressing global challenges in agriculture and healthcare.